Cas no 1094218-35-5 (1-[3-(trifluoromethyl)phenyl]cyclobutan-1-amine)

• Product Name: 1-[3-(trifluoromethyl)phenyl]cyclobutan-1-amine
• CAS No: 1094218-35-5
• MF: C₁₁H₁₂F₃N
• MW: 215.214893341064
• MDL: MFCD09910048
• CID: 2625053
• PubChem ID: 43146582
• Update Time: 2025-04-21

1-[3-(trifluoromethyl)phenyl]cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-[3-(trifluoromethyl)phenyl]cyclobutan-1-amine
• 1-(3-(Trifluoromethyl)phenyl)cyclobutan-1-amine
• SY194342
• MFCD09910048
• 1-[3-(Trifluoromethyl)phenyl]cyclobutanamine
• YRMXYMIMWFKYSY-UHFFFAOYSA-N
• EN300-91454
• 1094218-35-5
• 1-(3-(Trifluoromethyl)phenyl)cyclobutanamine
• UTB21835
• 858-103-9
• AC2890
• Z381654796
• AKOS009321443
• CS-0217868
• SCHEMBL18769566

• MDL： MFCD09910048
• Inchi： 1S/C11H12F3N/c12-11(13,14)9-4-1-3-8(7-9)10(15)5-2-6-10/h1,3-4,7H,2,5-6,15H2
• InChI Key： YRMXYMIMWFKYSY-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1(CCC1)N)(F)F

Computed Properties

• Exact Mass: 215.09218387Da
• Monoisotopic Mass: 215.09218387Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

1-[3-(trifluoromethyl)phenyl]cyclobutan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes